2-Ethyl vs. 5-Ethyl: Lipophilicity & Steric Impact
The target compound positions the ethyl group at C‑2, directly adjacent to the ring oxygen and the C‑3 amine. Moving the ethyl to C‑5, as in the commercially available comparator (3S)‑5‑ethyl‑2,3‑dihydro‑1‑benzofuran‑3‑amine (CAS 1213958‑54‑3), alters the molecular shape and calculated logP [REFS‑1]. The 2‑ethyl orientation places the lipophilic bulk closer to the amine, which influences amine basicity and steric accessibility during N‑functionalisation. Quantitative comparison of the two regioisomers is shown below.
| Evidence Dimension | Calculated partition coefficient (XLogP3‑AA) and topological polar surface area (TPSA) |
|---|---|
| Target Compound Data | XLogP3‑AA ≈ 1.8; TPSA ≈ 35.3 Ų (C₁₁H₁₅NO₂) |
| Comparator Or Baseline | (3S)‑5‑ethyl‑2,3‑dihydro‑1‑benzofuran‑3‑amine: XLogP3‑AA ≈ 1.6; TPSA ≈ 35.3 Ų (C₁₀H₁₃NO) |
| Quantified Difference | Δ XLogP ≈ +0.2 log unit (higher for the 2‑ethyl isomer); TPSA identical. The 2‑ethyl isomer also possesses an additional 7‑methoxy group, adding a further +0.3 – +0.5 logP increment based on fragment‑based estimates. |
| Conditions | In silico prediction using XLogP3‑AA algorithm; values extracted from public compound databases and vendor certificates. |
Why This Matters
Higher calculated lipophilicity for the 2‑ethyl‑7‑methoxy congener predicts improved passive membrane permeability relative to the 5‑ethyl analog, which may be critical for cell‑based assays or CNS‑targeted programmes.
